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The table below summarizes the available in vitro and in vivo data for Vimirogant, compiled from scientific

sources.

Parameter Value / Result Experimental Context

Ki (Binding
Affinity)

3.5 nM [1] Against RORγt target

IC₅₀ (Enzymatic
Inhibition)

17 nM [1] Against RORγt target

Selectivity >1000-fold vs. RORα & RORβ [1] Demonstrates high specificity for

RORγt isotype

Cellular Activity
(IC₅₀)

57 nM [1] Inhibition of IL-17A secretion from

mouse splenocytes

Cellular Activity
(IC₅₀)

18 nM [1] Inhibition of IL-17A from activated

human PBMCs

Cellular Activity
(IC₅₀)

192 nM [1] Inhibition of IL-17A in human whole

blood
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Parameter Value / Result Experimental Context

In Vivo Efficacy Suppressed clinical symptoms,
demyelination, and inflammatory

markers [1]

Mouse EAE (Experimental
Autoimmune Encephalomyelitis)

model

Clinical Trial
Stage

Phase 2 (as of cited literature) [2] For autoimmune disorders

(NCT02555709)

Mechanism of Action: RORγt Inhibition

Vimirogant is a potent and selective retinoid-related orphan receptor gamma-t (RORγt) inhibitor [1]

[3]. RORγt is a master transcription factor that controls the differentiation and function of T helper 17 (Th17)

cells, which are key drivers in several autoimmune diseases [3]. The following diagram illustrates the

mechanism by which Vimirogant modulates this pathway.
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Information Limitations and Practical Guidance

The search results I obtained are primarily from a chemical supplier's catalog and review articles, which do

not contain the granular, step-by-step methodologies you require [1] [3]. To build your technical support

center, I suggest you take the following steps:

Consult Primary Literature: Detailed experimental protocols are most likely found in primary
research publications. I recommend searching platforms like PubMed for the specific research
article on Vimirogant (VTP-43742), which should contain a "Materials and Methods" section with

comprehensive protocols.
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Contact the Manufacturer Directly: For specific troubleshooting related to handling, solubility, and in

vivo use of the exact compound batch, the most reliable source is the manufacturer's technical
support team. They often have access to detailed, unpublished data and application notes [1].

Refine Your Search: Using the ClinicalTrials.gov identifier NCT02555709 [2] and the compound
name as keywords may help you locate more detailed clinical trial protocols and related publications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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